Cas no 2227804-41-1 (4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-methoxyphenol)

• Product Name: 4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-methoxyphenol
• CAS No: 2227804-41-1
• MF: C₉H₁₂BrNO₃
• MW: 262.100481987
• CID: 6335018
• PubChem ID: 28743457
• Update Time: 2025-06-14

4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-methoxyphenol
• 4-[(1R)-2-amino-1-hydroxyethyl]-2-bromo-6-methoxyphenol
• EN300-1926976
• 2227804-41-1

• Inchi： 1S/C9H12BrNO3/c1-14-8-3-5(7(12)4-11)2-6(10)9(8)13/h2-3,7,12-13H,4,11H2,1H3/t7-/m0/s1
• InChI Key： XIDSWYAOPSIMOT-ZETCQYMHSA-N
• SMILES： BrC1C(=C(C=C(C=1)[C@H](CN)O)OC)O

Computed Properties

• Exact Mass: 261.00006g/mol
• Monoisotopic Mass: 261.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.7Ų

Additional information on 4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-methoxyphenol

Comprehensive Overview of 4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-methoxyphenol (CAS No. 2227804-41-1)

4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-methoxyphenol (CAS No. 2227804-41-1) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound features a unique brominated phenol core, coupled with an amino-hydroxyethyl side chain, making it a valuable intermediate for drug discovery and development. Its structural complexity and chiral center (1R configuration) contribute to its relevance in stereoselective synthesis and enzyme-targeted studies.

In recent years, the demand for chiral building blocks like 4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-methoxyphenol has surged, driven by advancements in precision medicine and biocatalysis. Researchers frequently search for "brominated phenol derivatives in drug design" or "chiral amine applications in pharmaceuticals," highlighting the compound's alignment with cutting-edge scientific trends. Its methoxy and bromo substituents further enhance its utility in structure-activity relationship (SAR) studies, particularly in modulating receptor binding affinity.

The synthesis of CAS No. 2227804-41-1 often involves multi-step protocols, including asymmetric hydrogenation and halogenation, to ensure high enantiomeric purity. This aligns with the growing industry focus on "green chemistry" and "sustainable synthesis," as evidenced by frequent queries like "eco-friendly bromination methods." The compound's water solubility and stability under physiological conditions also make it a candidate for prodrug development, a hot topic in drug delivery optimization.

From a commercial perspective, 4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-methoxyphenol caters to niche markets such as contract research organizations (CROs) and academic labs. Searches for "high-purity chiral intermediates" or "custom synthesis of bromophenols" reflect its targeted applications. Analytical techniques like HPLC and NMR are critical for quality control, addressing user concerns about "compound characterization standards."

In summary, CAS No. 2227804-41-1 exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its versatility in medicinal chemistry, combined with its alignment with sustainability goals, positions it as a compound of enduring interest. Future research may explore its role in neurodegenerative disease models or antibiotic adjuvants, areas frequently queried in scientific databases.